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Compound Focus: Nitroacetonitrile

CAS No.: 13218-13-8

Cat. No.: S1540953

The table below summarizes the key characteristics of nitroacetonitrile and its common salts based on the

search results.

Physical . . .

Compound s Solubility Primary Application in Key Advantages

Name . Profile Synthesis & Disadvantages
Stability

Nitroacetonitrile  Not Information Serves as a Disadvantage:

(NAN) [1] specified,; not explicitty ~ cyano(nitro)methylating Explosive nature is
described as  provided in agent for building a significant
having search polyfunctionalized drawback for
explosive results compounds [1] practical handling
properties [1]

[1]

| Potassium Salt of Nitroacetonitrile [2] [3] [1] | Stable solid [2] [3] [1] | Insoluble in common organic
solvents [1] | Used in the synthesis of complex nitrogen heterocycles [2] [3] | Advantage: Thermally stable,
mitigating explosion risk [1] Disadvantage: Insolubility restricts utility in organic synthesis [1] | |
Dipyrrolidinium Cyano-aci-nitroacetate [1] | Thermally stable [1] | Soluble in common organic
solvents [1] | Functions as a synthetic equivalent to NAN for cyano(nitro)methylation [1] | Advantage:

Combines stability with solubility, making it a practical alternative [1] |
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Experimental Context and Protocols

The search results describe the use of these compounds in specific synthetic workflows, though full

experimental details are found in the primary literature.

¢ Synthesis of Nitrogen Heterocycles: The stable potassium salt of nitroacetonitrile was used to
develop synthetic methods for 3-nitroazolo[5,1-c][1,2,4]triazin-4-amines. These compounds were
further converted into other complex heterocyclic systems, including [1,2,4]triazolo[5,1-c]
[1,2,4]triazine-3,4-diamines and 8H-imidazo[4,5-€e][1,2,4]triazolo[5,1-c][1,2,4]triazine through
cyclization reactions [2] [3].

¢ General Cyano(nitro)methylation: The dipyrrolidinium salt is highlighted as a superior reagent for
general synthesis purposes. Its solubility in common organic solvents allows it to be used directly in
standard reaction setups to construct polyfunctionalized molecular frameworks efficiently [1].

The following diagram outlines the general workflow for using these salts in the synthesis of nitrogen-

containing heterocycles.
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Nitrogen Heterocycle Synthesis Workflow
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Key Insights for Practitioners

» Prioritize Safety: The inherent explosive nature of neutral nitroacetonitrile (NAN) makes it
unsuitable for standard laboratory use without specialized safety protocols [1]. Its salt forms are
recommended.

e Choose Salts for Specific Needs: The potassium salt is a proven reagent for specific heterocycle
syntheses [2] [3], while the dipyrrolidinium salt offers a more versatile and practical profile for
general cyano(nitro)methylation reactions due to its solubility [1].

e Access Original Studies: For complete experimental details, such as specific molar ratios, reaction
times, temperatures, and full characterization data, consulting the original research articles is

essential [2] [3] [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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